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Compound of Interest

Compound Name: Amorphadiene

Cat. No.: B190566 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of amorphadiene, a sesquiterpene and a key

precursor in the synthesis of the antimalarial drug artemisinin.

While a specific, comprehensive Safety Data Sheet (SDS) for amorphadiene is not readily

available, its classification as a sesquiterpene hydrocarbon allows for the adoption of

established disposal procedures for this class of compounds. Terpene hydrocarbons are

typically characterized as flammable liquids, skin and eye irritants, and potential marine

pollutants. Therefore, the following procedures should be strictly adhered to in order to mitigate

risks to personnel and the environment.

Key Safety and Handling Information
Prior to handling amorphadiene, it is crucial to be familiar with its known properties and the

general hazards associated with terpene hydrocarbons.
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Property Value Source

CAS Number 92692-39-2 [1][2][3][4][5]

Molecular Formula C₁₅H₂₄ [1][4][5]

Molecular Weight 204.36 g/mol [1][4][5]

Boiling Point
271.9 ± 10.0 °C at 760 mmHg

(Predicted)
[3]

Density 0.9 ± 0.1 g/cm³ (Predicted) [3]

Note: Some physical properties are predicted and should be used as a guide.

Personal Protective Equipment (PPE)
When handling amorphadiene, appropriate personal protective equipment must be worn to

prevent exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Spill and Leak Procedures
In the event of a spill, the following steps should be taken immediately:

Evacuate the Area: If the spill is large or in a poorly ventilated space, evacuate all non-

essential personnel.

Ensure Adequate Ventilation.

Contain the Spill: Use a non-combustible absorbent material, such as sand or earth, to

contain the spill. Do not use combustible materials like sawdust.

Prevent Environmental Contamination: Prevent the spill from entering drains or waterways.
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Collect and Dispose: Carefully collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.

Step-by-Step Disposal Protocol
The disposal of amorphadiene must be conducted in accordance with all federal, state, and

local regulations.

Waste Identification: Amorphadiene waste should be classified as a hazardous flammable

liquid and a potential marine pollutant.

Containerization:

Collect waste amorphadiene in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with hydrocarbons.

Do not mix amorphadiene waste with other incompatible waste streams.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.

The storage area should be clearly marked as a hazardous waste storage area.

Engage a Licensed Waste Disposal Contractor:

Contact a certified hazardous waste disposal company to arrange for the pickup and

disposal of the amorphadiene waste.

Provide the contractor with all available safety information, including the information that it

is a terpene hydrocarbon.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal contractor.
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The following diagram illustrates the logical steps for the proper disposal of amorphadiene.
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Caption: Logical workflow for the safe disposal of amorphadiene.

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of amorphadiene, fostering a culture of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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